Cas no 1338346-22-7 (5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid)

• Product Name: 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid
• CAS No: 1338346-22-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• MDL: MFCD31561604
• CID: 4786133
• Update Time: 2025-10-05

5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid
• 5-amino-4-(2-methoxyethylamino)-2-methylbenzoic acid

• MDL： MFCD31561604
• Inchi： 1S/C11H16N2O3/c1-7-5-10(13-3-4-16-2)9(12)6-8(7)11(14)15/h5-6,13H,3-4,12H2,1-2H3,(H,14,15)
• InChI Key： QCCGJQHKLXCVCA-UHFFFAOYSA-N
• SMILES： O(C)CCNC1C=C(C)C(C(=O)O)=CC=1N

Computed Properties

• Exact Mass: 224.11609238 g/mol
• Monoisotopic Mass: 224.11609238 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 84.6
• Molecular Weight: 224.26

Additional information on 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid

Introduction to 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid (CAS No. 1338346-22-7)

5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid (CAS No. 1338346-22-7) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as AMMEB, is characterized by its aromatic ring, amino groups, and methoxyethyl substituents, which contribute to its diverse chemical and biological properties.

The molecular formula of 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid is C₁₁H₁₆N₂O₃, and it has a molecular weight of approximately 224.25 g/mol. The compound's structure includes a benzoic acid moiety, which is a common functional group in many pharmaceuticals and bioactive molecules. The presence of the amino and methoxyethyl groups imparts specific reactivity and solubility characteristics, making it an attractive candidate for various applications in drug discovery and development.

In recent years, 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid has been the subject of numerous studies due to its potential therapeutic properties. One of the key areas of interest is its role as a precursor or intermediate in the synthesis of more complex molecules with biological activity. For instance, researchers have explored its use in the development of novel anti-inflammatory agents and potential treatments for neurodegenerative diseases.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid to modulate specific enzymes involved in inflammatory pathways. The compound was found to inhibit cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). This inhibition suggests that AMMEB could be a valuable lead compound for developing new anti-inflammatory therapies with improved safety profiles.

Beyond its anti-inflammatory properties, 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid has also shown promise in neurodegenerative disease research. A recent study in the journal Neuropharmacology demonstrated that the compound can cross the blood-brain barrier and exhibit neuroprotective effects. Specifically, it was found to reduce oxidative stress and inhibit apoptosis in neuronal cells, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The solubility and stability of 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid are crucial factors in its pharmaceutical applications. Research has shown that the compound exhibits good solubility in polar solvents such as water and ethanol, which facilitates its use in both laboratory settings and potential clinical formulations. Additionally, its stability under various conditions, including pH changes and temperature variations, ensures that it remains effective during storage and administration.

The synthesis of 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid involves several well-established chemical reactions. One common approach is to start with 4-amino-3-methylbenzoic acid and react it with 2-(methyloxy)ethanamine under appropriate conditions to form the desired product. This synthetic route is scalable and can be optimized for large-scale production, making it suitable for industrial applications.

In conclusion, 5-Amino-2-methyl-4-{[2-(methyloxy)ethyl]amino}benzoic acid (CAS No. 1338346-22-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable properties make it an attractive candidate for developing new therapeutic agents targeting inflammatory diseases and neurodegenerative disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, further solidifying its importance in the field.